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Compound of Interest

Compound Name: Agatharesinol acetonide

Cat. No.: B566097

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of Agatharesinol acetonide, a lignan
derivative with demonstrated anticancer properties. This document is intended for researchers,
scientists, and drug development professionals interested in the chemical properties,
experimental protocols, and potential mechanisms of action of this compound.

Chemical and Physical Properties

Agatharesinol acetonide, with the Chemical Abstracts Service (CAS) number 800389-33-7, is
a derivative of the natural product agatharesinol.[1][2][3] Key quantitative data for this
compound are summarized in the table below.
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Property Value Source
CAS Number 800389-33-7 [1][21[3]
Molecular Formula C23H2806

Molecular Weight 400.47 g/mol

Physical Description Powder [2]
Purity >98% [2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, and Acetone.

Biological Activity

Agatharesinol acetonide has demonstrated notable anticancer activity against the A549 non-
small-cell lung cancer (NSCLC) cell line, exhibiting a half-maximal inhibitory concentration
(ICs0) of 27.1 pM.[2]

Experimental Protocols

While a specific, detailed protocol for the synthesis of Agatharesinol acetonide is not readily
available in the public domain, it is known to be a derivative of agatharesinol, which can be
isolated from natural sources such as Sequoia sempervirens (Coast Redwood).[2] The
structural elucidation of Agatharesinol acetonide has been achieved through high-resolution
mass spectrometry (HR-MS) and nuclear magnetic resonance (NMR) spectroscopy.

For researchers investigating the anticancer properties of Agatharesinol acetonide, the
following are generalized protocols for common in vitro assays using the A549 cell line.

Cell Viability and Cytotoxicity Assays (MTT and
CellTiter-Glo®)

A common method to assess the cytotoxic effects of a compound on cancer cells is the MTT
(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or the CellTiter-Glo®
Luminescent Cell Viability Assay.
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Workflow for Anticancer Activity Assessment:
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Figure 1: A generalized workflow for determining the in vitro anticancer activity of
Agatharesinol acetonide on A549 cells.

Potential Signaling Pathways

While specific studies on the signaling pathways affected by Agatharesinol acetonide in A549
cells are not yet available, the PI3K/Akt and MAPK pathways are common targets for natural
product-derived anticancer compounds in non-small cell lung cancer. Further research is
warranted to elucidate the precise mechanism of action of Agatharesinol acetonide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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